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Compound of Interest

Compound Name: Nigrosin (alcohol soluble)

Cat. No.: B15341786

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the fundamental differences between nigrosin and other
common black dyes, namely Aniline Black and Sudan Black B. It provides a comprehensive
overview of their chemical and physical properties, applications in research, and detailed
experimental protocols. This guide is intended to be a valuable resource for researchers,
scientists, and professionals in drug development who utilize these dyes in their work.

Core Chemical and Physical Properties

The selection of a black dye for a specific application is critically dependent on its inherent
chemical and physical properties. Nigrosin, Aniline Black, and Sudan Black B, while all
appearing black, possess distinct characteristics that govern their utility in various scientific and
industrial fields.

Nigrosin is a complex mixture of synthetic black dyes belonging to the phenazine class.[1] It is
produced by heating a mixture of nitrobenzene, aniline, and aniline hydrochloride in the
presence of an iron or copper catalyst.[2] There are two main forms of nigrosin: a water-soluble
version (often referred to as Acid Black 2) and a spirit-soluble (alcohol-soluble) version (Solvent
Black 5).[1][3] The water-soluble form is sulfonated to impart hydrophilicity.[1]

Aniline Black (Pigment Black 1) is a synthetic organic pigment derived from the oxidation of
aniline.[4][5] Unlike nigrosin, it is not a single compound but a polymer of aniline. Its deep black
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color has a characteristic dark red undertone.[4] Due to its polymeric nature and low solubility, it

is primarily used as a pigment.[6]

Sudan Black B (Solvent Black 3) is a fat-soluble diazo dye.[7][8] Its lipophilic nature makes it

highly soluble in fats and lipids, a key property exploited in histological staining.[3][9] It is

structurally distinct from the phenazine-based nigrosin and the polymeric Aniline Black.

A summary of the key quantitative properties of these dyes is presented in Table 1.

Nigrosin (Water-

Property Aniline Black Sudan Black B
Soluble)

CAS Number 8005-03-6[10] 13007-86-8[11] 4197-25-5

C.l. Name Acid Black 2[10] Pigment Black 1[6] Solvent Black 3[7]
(CsHsNH2)x

Molecular Formula C22H14NeNaz209S2[10] ) C29H24N6[7]
(Polymeric)

Molecular Weight 616.49 g/mol [10] Variable (Polymeric) 456.54 g/mol

Solubility in Water 10 g/L[12] Slightly soluble[6] Insoluble[7]

Solubility in Ethanol Soluble[13] Insoluble Soluble (1 mg/mL)[8]

Amax (in water)

560-590 nm[14]

Not applicable
(pigment)

Not applicable

(insoluble)

Amax (in ethanol)

570-580 nm[15]

Not applicable
(pigment)

~600 nm[16]

Oral LD50 (rat)

Not determined[17]

> 5000 mg/kg[18]

6300 mg/kg[19]

Applications in Research and Drug Development

The distinct properties of nigrosin, Aniline Black, and Sudan Black B lead to their specialized

applications in research and development.

Nigrosin is widely utilized in microbiology and cell biology. Its primary applications include:
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» Negative Staining: Water-soluble nigrosin is a classic negative stain for visualizing bacteria,
yeasts, and other microorganisms.[1][2] Because the dye is anionic (negatively charged), it is
repelled by the negatively charged surface of most bacterial cells. This results in a dark
background against which the unstained, transparent cells are clearly visible.[2] This
technique is particularly useful for observing cell morphology and size without the need for
heat fixation, which can distort cellular structures.[1]

o Cell Viability Assays: Nigrosin is used to differentiate between viable and non-viable cells.
[20] The principle is based on the integrity of the cell membrane. Live cells with intact
membranes exclude the dye, while dead cells with compromised membranes take it up and
appear stained.[1] This is a simple and rapid method for assessing cell viability, particularly in
conjunction with eosin.[21][22]

Aniline Black has more industrial applications but is also relevant in materials science research:

o Textile Dyeing: Aniline Black is a historically significant dye for cotton and other fabrics,
known for its high color fastness.[23] It is formed directly on the fiber by the oxidation of an
aniline salt.[23]

o Conductive Polymers: As a form of polyaniline, Aniline Black possesses conductive
properties. This makes it a subject of research for applications in sensors, supercapacitors,
and other electronic devices.

Sudan Black B is a cornerstone dye in histology and cytology for the detection of lipids:

 Lipid Staining: Its high solubility in fats makes it an excellent stain for neutral fats,
phospholipids, and sterols in tissue sections and cell preparations.[3][11] The dye physically
dissolves in the lipid droplets, rendering them black or blue-black.[11] This is crucial for
studying metabolic disorders, lipid storage diseases, and cellular differentiation.

o Hematology: Sudan Black B is used in hematology to differentiate between acute myeloid
leukemia (AML) and acute lymphoid leukemia (ALL).[24] Myeloblasts in AML often contain
lipid-rich granules that stain positive with Sudan Black B, whereas lymphoblasts in ALL are
typically negative.[24]

Experimental Protocols
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Nigrosin Negative Staining of Bacteria

This protocol provides a method for visualizing bacterial morphology using a simple negative

stain.

Materials:

Nigrosin stain (10% w/v aqueous solution)
Bacterial culture (broth or solid medium)
Inoculating loop

Microscope slides

Microscope with oil immersion objective

Procedure:

Place a small drop of 10% nigrosin solution near one end of a clean microscope slide.[2]

Using a sterile inoculating loop, aseptically transfer a small amount of bacterial culture to the
drop of nigrosin and mix gently.[2]

Take a second clean microscope slide (the "spreader” slide) and hold it at a 45° angle to the
first slide. Touch the edge of the spreader slide to the drop of the bacteria-nigrosin mixture,
allowing the liquid to spread along the edge of the spreader slide.[2]

Push the spreader slide smoothly and quickly across the first slide to create a thin smear.
The smear should show a gradient of thickness, from thick and dark to thin and grey.[21]

Allow the smear to air dry completely. Do not heat fix, as this will distort the cells.[2][7]

Examine the smear under the microscope, starting with the low-power objective and
progressing to the oil immersion objective. Look for clear, unstained cells against a dark
background.[21]

Sudan Black B Staining of Lipids in Frozen Sections
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This protocol details the staining of lipids in frozen tissue sections.

Materials:

Frozen tissue sections (10-16 pum) on microscope slides or coverslips

10% formalin

Propylene glycol

Sudan Black B staining solution (0.7 g Sudan Black B in 100 mL propylene glycol)[25]
85% Propylene glycol

Nuclear Fast Red counterstain

Aqueous mounting medium (e.g., glycerin jelly)

Procedure:

Cut frozen sections and mount them on clean slides or coverslips.[26]

Fix the sections in 10% formalin for 5-10 minutes.[24][26]

Wash the sections well with tap water, then rinse with distilled water.[26]

Place the slides in 100% propylene glycol for 5 minutes (two changes).[26]

Incubate the sections in the Sudan Black B staining solution for 7 minutes, with agitation.[26]
Differentiate in 85% propylene glycol for 3 minutes.[26]

Rinse thoroughly in distilled water.[26]

Counterstain with Nuclear Fast Red for 3 minutes to visualize cell nuclei.[26]

Wash in tap water, followed by a final rinse in distilled water.[26]

Mount the coverslip using an aqueous mounting medium.[26]
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o Examine under a light microscope. Lipids will appear as black or blue-black droplets.[3]

Aniline Black Dyeing of Cotton (Conceptual Protocol)

This protocol outlines the general principle of dyeing cotton with Aniline Black.

Materials:

Cotton fabric

Aniline hydrochloride solution

Oxidizing agent solution (e.g., sodium dichromate in acidic solution)

Catalyst (e.g., copper salt)

Procedure:

Immerse the cotton fabric in an acidic solution of aniline hydrochloride.

 Introduce an oxidizing agent, such as sodium dichromate, to the solution. A catalyst like a
copper salt is often used to facilitate the oxidation process.

» The aniline is oxidized directly on the cotton fibers, leading to the formation of the insoluble
Aniline Black polymer.[23]

e The fabric is then rinsed and dried. The resulting color is a deep, fast black.[23]
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Caption: Workflow for bacterial negative staining with nigrosin.
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Caption: Mechanism of lipid staining by Sudan Black B.

Simplified Synthesis of Aniline Black
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Caption: Simplified reaction for the synthesis of Aniline Black.

Safety and Handling

Proper safety precautions are essential when working with these dyes.

Nigrosin: Water-soluble nigrosin is generally considered to have low toxicity.[26] However, as
with any chemical powder, inhalation of dust should be avoided.[27] It may cause skin irritation
in some individuals.[28]

Aniline Black: This pigment has low acute toxicity.[1] However, the manufacturing process
involves aniline, which is a toxic and probably carcinogenic substance.[29] Therefore, handling
of the precursor aniline requires stringent safety measures.

Sudan Black B: This dye is suspected of causing genetic defects.[30] It may also cause
irritation upon contact with skin and eyes.[31] Appropriate personal protective equipment,
including gloves and safety glasses, should be worn when handling Sudan Black B.[31]

Always consult the specific Safety Data Sheet (SDS) for each dye before use.
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Conclusion

Nigrosin, Aniline Black, and Sudan Black B are fundamentally different black dyes with distinct
chemical structures, properties, and applications. Nigrosin's utility lies in its ability to act as a
negative stain and viability indicator in biological research. Aniline Black's polymeric and
conductive nature makes it suitable for industrial applications and materials science. Sudan
Black B's lipophilicity is key to its indispensable role in lipid staining in histology and pathology.
A thorough understanding of these differences is crucial for selecting the appropriate dye and
employing it effectively and safely in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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